Cas no 832727-21-6 (Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-)

Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)- structure
832727-21-6 structure
Product Name:Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-
CAS No:832727-21-6
MF:C14H15NO5S
MW:309.337602853775
CID:674192
PubChem ID:22761556
Update Time:2025-04-19

Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-
    • 5-amino-2-(4-ethoxyphenoxy)benzenesulfonic acid
    • DTXSID70628199
    • 832727-21-6
    • 5-Amino-2-(4-ethoxyphenoxy)benzene-1-sulfonic acid
    • SCHEMBL11654668
    • Inchi: 1S/C14H15NO5S/c1-2-19-11-4-6-12(7-5-11)20-13-8-3-10(15)9-14(13)21(16,17)18/h3-9H,2,15H2,1H3,(H,16,17,18)
    • InChI Key: AJMIUVJOLRHAMU-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1)OCC)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 309.06709375g/mol
  • Monoisotopic Mass: 309.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 107Ų
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